4-(3,4-Difluorophenyl)oxane

• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 4-(3,4-difluorophenyl)oxane
• InChI: InChI=1S/C11H12F2O/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-2,7-8H,3-6H2
• InChI Key: UVYOFKGSSJMADB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC(=C(C=C2)F)F

Description

4-(3,4-Difluorophenyl)oxane is a fluorinated organic compound characterized by an oxane (tetrahydropyran) ring substituted with a 3,4-difluorophenyl group. The presence of two fluorine atoms at the 3- and 4-positions of the phenyl ring significantly influences its electronic and steric properties.

Structurally, the oxane ring provides conformational rigidity, while the difluorophenyl moiety contributes to lipophilicity, which is critical for membrane permeability in drug candidates. Derivatives of this compound, such as 4-(3,4-difluorophenyl)-2-oxazolidinone (CAS 225641-91-8), have been explored for their bioactivity, particularly in targeting receptors like melanin-concentrating hormone receptor 1 (MCHR1) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4-Difluorophenyl)oxane can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the use of a boronic acid derivative and a halogenated aromatic compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature.

Industrial Production Methods

Industrial production of 4-(3,4-Difluorophenyl)oxane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product can be achieved through techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(3,4-Difluorophenyl)oxane undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogenating agents such as bromine (Br₂) and chlorine (Cl₂).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of 4-(3,4-Difluorophenyl)oxane may yield difluorophenyl ketones, while reduction may produce difluorophenyl alcohols.

Scientific Research Applications

4-(3,4-Difluorophenyl)oxane has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme interactions and protein-ligand binding.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(3,4-Difluorophenyl)oxane involves its interaction with specific molecular targets. The difluorophenyl group can form strong interactions with aromatic residues in proteins, while the oxane ring can participate in hydrogen bonding and other non-covalent interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

4-(3-Chlorophenyl)oxane-4-carboxylic Acid

This analog replaces fluorine with chlorine at the phenyl ring’s 3-position. Chlorine’s larger atomic radius and lower electronegativity reduce electronic withdrawal effects compared to fluorine, leading to decreased polarity and altered pharmacokinetics. For instance, the chloro-substituted compound (CAS 473706-23-9) has a molecular weight of 242.22 g/mol and is used in intermediate synthesis .

Compound	Substituent(s)	Molecular Weight (g/mol)	Key Properties
4-(3,4-Difluorophenyl)oxane	3-F, 4-F	242.22 (analog)	High polarity, enhanced stability
4-(3-Chlorophenyl)oxane	3-Cl	242.22	Moderate polarity, higher lipophilicity

4-(4'-Methylsulfonylphenyl)-3-phenyl-2-(5H)-furanone (Rofecoxib)

Its methylsulfonyl group confers COX-2 selectivity (IC₅₀ = 18–26 nM for COX-2 vs. >15 µM for COX-1), whereas the difluorophenyl group in 4-(3,4-Difluorophenyl)oxane may optimize receptor binding in MCHR1 antagonists .

Functional Group Modifications

4-(3,4-Difluorophenyl)-2-oxazolidinone

Replacing the oxane ring with an oxazolidinone (a five-membered ring containing nitrogen and oxygen) introduces hydrogen-bonding capacity. This modification enhances interactions with biological targets, as seen in its role as a precursor for MCHR1 antagonists like SNAP-7941 derivatives .

4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutanoic Acid

The addition of a dimethylated ketone and carboxylic acid group (CAS 898766-66-0) increases molecular complexity and acidity. This structure’s higher solubility in polar solvents contrasts with the oxane derivative’s lipid-friendly profile, highlighting how functional groups dictate application suitability .

Pharmacological Relevance

Fluorinated compounds like 4-(3,4-Difluorophenyl)oxane are pivotal in drug design due to fluorine’s ability to improve metabolic stability and bioavailability. For example:

• MCHR1 Antagonists: Derivatives such as FE@SNAP and Tos@SNAP incorporate the difluorophenyl-oxane scaffold, demonstrating potent receptor binding (sub-nanomolar IC₅₀ values) .
• COX-2 Inhibitors : While Rofecoxib’s sulfonyl group drives selectivity, the difluorophenyl moiety in oxane derivatives could similarly enhance target specificity in other therapeutic contexts .

Key Research Findings

• Synthetic Versatility : The oxane core allows modular substitutions, enabling rapid generation of analogs for structure-activity relationship (SAR) studies .
• Biological Selectivity : Fluorine’s electronic effects reduce off-target interactions, as evidenced by the >1000-fold COX-2/COX-1 selectivity ratio in Rofecoxib .
• Stability : Fluorinated phenyl groups resist oxidative degradation, extending the half-life of pharmaceutical intermediates .

Biological Activity

4-(3,4-Difluorophenyl)oxane is an organic compound characterized by a difluorophenyl group attached to an oxane ring, with the molecular formula C₁₁H₁₂F₂O. Its unique structure gives it potential biological activity, making it a subject of interest in various scientific fields, particularly in medicinal chemistry and pharmacology.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C₁₁H₁₂F₂O
Molecular Weight	198.21 g/mol
IUPAC Name	4-(3,4-difluorophenyl)oxane
InChI	InChI=1S/C11H12F2O/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-2,7-8H,3-6H2
InChI Key	UVYOFKGSSJMADB-UHFFFAOYSA-N
Canonical SMILES	C1COCCC1C2=CC(=C(C=C2)F)F

The biological activity of 4-(3,4-Difluorophenyl)oxane is primarily attributed to its ability to interact with specific molecular targets. The difluorophenyl group can form strong interactions with aromatic residues in proteins, while the oxane ring can participate in hydrogen bonding and other non-covalent interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Biological Activity and Research Findings

Research indicates that 4-(3,4-Difluorophenyl)oxane exhibits several biological activities:

1. Enzyme Interaction:

• The compound has been studied for its role in modulating enzyme activities, particularly those involved in metabolic pathways. Its ability to interact with enzymes suggests potential applications in drug design where enzyme inhibition or activation is desired.

2. Antimicrobial Activity:

• Preliminary studies have shown that 4-(3,4-Difluorophenyl)oxane possesses antimicrobial properties. It has been tested against various bacterial strains, demonstrating effectiveness comparable to established antimicrobial agents.

3. Cytotoxicity Studies:

• In vitro cytotoxicity assays reveal that this compound can induce apoptosis in cancer cell lines. The mechanism appears to involve oxidative stress pathways and mitochondrial dysfunction.

Case Studies

Several case studies highlight the biological relevance of 4-(3,4-Difluorophenyl)oxane:

Case Study 1: Anticancer Activity
A study conducted on human breast cancer cell lines demonstrated that treatment with 4-(3,4-Difluorophenyl)oxane resulted in significant cell death compared to control groups. The compound was found to activate caspase pathways, indicating its potential as a chemotherapeutic agent.

Case Study 2: Enzyme Inhibition
Research exploring the inhibition of cyclooxygenase (COX) enzymes revealed that 4-(3,4-Difluorophenyl)oxane could effectively reduce COX-2 activity in vitro. This suggests its potential utility in treating inflammatory conditions .

Comparative Analysis

To better understand the unique properties of 4-(3,4-Difluorophenyl)oxane, a comparison with structurally similar compounds is useful:

Compound	Structure Similarity	Biological Activity
4-(3,5-Difluorophenyl)oxane	Similar fluorinated phenyl group	Moderate enzyme inhibition
3,4-Difluorophenylboronic acid	Contains boronic acid instead of oxane ring	Limited antimicrobial activity